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Compound of Interest

Compound Name: MYX1715

Cat. No.: B15603940

Get Quote

\ J

Essential safety and logistical information for the proper handling and disposal of the N-
Myristoyltransferase inhibitor, MYX1715.

This document provides detailed procedural guidance for researchers, scientists, and drug
development professionals on the safe disposal of MYX1715. The information is compiled to
ensure minimal environmental impact and adherence to standard laboratory safety protocols.

MYX1715 Safety and Hazard Information

According to the Safety Data Sheet (SDS) provided by Tocris Bioscience, MYX1715 does not
meet the classification criteria for hazardous substances under EC Directives 67/548/EEC,
1999/45/EC, or 1272/2008.[1] However, as with any research chemical, caution should be
exercised, and appropriate personal protective equipment should be worn.

Key Safety Data:
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Property Value Source

4-[2-[2-[3-(2-
Aminoethyl)imidazol[1,2-
a]pyridin-6-yl]-5-

Chemical Name Ipy v Tocris Bioscience
chlorophenoxy]ethyl]-N,N,1,5-
tetramethyl-1H-pyrazole-3-

carboxamide dihydrochloride

Molecular Formula C25H29CIN602.2HCI Tocris Bioscience[1]
Molecular Weight 553.91 Tocris Bioscience[1]
o Does not meet classification o
Hazard Classification e Tocris Bioscience[1]
criteria

Personal Protective Equipment (PPE)

When handling MYX1715 in its solid form or in solution, the following standard laboratory PPE
is recommended to minimize exposure risk.[2][3][4]

PPE Category Item Specification

Nitrile gloves are suitable for
incidental contact. For

Hand Protection Gloves prolonged handling, consider
thicker, chemical-resistant

gloves.[3]

Should be worn at all times to
Eye Protection Safety Glasses/Goggles protect from splashes or
airborne particles.

A standard lab coat is sufficient
Body Protection Laboratory Coat to protect clothing and skin

from accidental spills.

Work in a well-ventilated area.
Respiratory Protection Not generally required If creating aerosols or dust, a
fume hood should be used.
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Disposal Procedures

The disposal of MYX1715 should be approached in a systematic manner, considering its form
(solid or in solution) and any contaminated materials.

Disposal of Unused Solid MYX1715

Since MYX1715 is not classified as hazardous, small quantities of the solid compound can
typically be disposed of in the regular laboratory trash.[5][6] However, it is crucial to adhere to
local and institutional regulations regarding chemical waste.

Recommended Steps:
o Ensure the amount is small (typically a few grams).
e Place the solid MYX1715 in a sealed, clearly labeled container.

» Dispose of the container in the designated solid waste stream for non-hazardous chemicals.

Disposal of MYX1715 Solutions

MYX1715 is often dissolved in solvents such as Dimethyl Sulfoxide (DMSO) for experimental
use. The disposal of these solutions must take into account the hazards of the solvent.

For MYX1715 in DMSO:

» Do not dispose of down the drain. DMSO can facilitate the absorption of other substances
through the skin and may not be suitable for sewer disposal.[7]

e Collect all waste solutions containing MYX1715 and DMSO in a designated, sealed, and
clearly labeled waste container for organic solvents.[7]

e This container should be disposed of through your institution's hazardous waste
management program.[7]

Disposal of Contaminated Labware

All labware that has come into contact with MYX1715 should be decontaminated before

disposal.
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For disposable labware (e.g., pipette tips, microfuge tubes):
e Rinse with a suitable solvent (e.g., ethanol or isopropanol) to remove residual MYX1715.

o Collect the rinsate and dispose of it with the appropriate chemical waste stream (e.g., hon-
hazardous aqueous waste or organic solvent waste, depending on the solvent used).

 After rinsing, the disposable labware can be placed in the regular laboratory trash.
For non-disposable glassware:

e Rinse with a suitable solvent.

e Collect the initial rinsate for proper chemical waste disposal.

e Wash the glassware with soap and water as per standard laboratory procedures.

Experimental Workflow for Disposal

The following diagram outlines the decision-making process for the proper disposal of
MYX1715 and associated waste.
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MYX1715 Disposal Workflow
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Caption: Decision workflow for the disposal of MYX1715.
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Signaling Pathway of MYX1715 (for context)

MYX1715 is an inhibitor of N-Myristoyltransferase (NMT). NMT is an enzyme that catalyzes the
attachment of myristate, a 14-carbon saturated fatty acid, to the N-terminal glycine of a variety
of cellular proteins. This process, known as myristoylation, is crucial for membrane targeting
and signal transduction of these proteins. By inhibiting NMT, MYX1715 disrupts these cellular
processes, which is the basis of its investigation as a potential therapeutic agent.
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MY X1715 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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